(E)-2-phenyl-N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)ethenesulfonamide

• IUPAC Name: (E)-2-phenyl-N-[3-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]ethenesulfonamide
• InChI: InChI=1S/C22H22N4O2S/c27-29(28,16-13-18-7-2-1-3-8-18)25-20-10-6-9-19(17-20)21-11-12-22(24-23-21)26-14-4-5-15-26/h1-3,6-13,16-17,25H,4-5,14-15H2/b16-13+
• InChI Key: LJWVXMMVQUVTLK-DTQAZKPQSA-N
• Canonical SMILES: C1CCN(C1)C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CCN(C1)C2=NN=C(C=C2)C3=CC(=CC=C3)NS(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C22H22N4O2S
• Molecular Weight: 406.5 g/mol

Description

(E)-2-phenyl-N-(3-(6-(pyrrolidin-1-yl)pyridazin-3-yl)phenyl)ethenesulfonamide, also known as PPE, is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. PPE is a small molecule inhibitor that targets a specific protein, making it a promising candidate for the development of new drugs to treat various diseases.

Scientific Research Applications

Antimicrobial and Antifungal Activities

A study by Sarvaiya, Gulati, and Patel (2019) explored the synthesis and antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds, demonstrating potential antimicrobial applications against various bacteria and fungi. This research highlights the compound's relevance in the development of new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Anti-inflammatory and Anti-cancer Properties

Mustafa et al. (2016) synthesized a series of novel sulfonamide compounds, including an investigation into their anti-inflammatory and ulcerogenic effects. This work suggests potential therapeutic applications in inflammation and cancer treatment, given the compounds' significant anti-inflammatory activity with minimal or no ulcerogenic effects (Mustafa et al., 2016).

Antioxidant Activities

Kausar et al. (2019) synthesized novel Schiff bases of 4-chloro-N-[2-(hydrazinocarbonyl) phenyl]benzenesulfonamide and assessed their antioxidant potential, demonstrating significant scavenging abilities. This finding suggests the compound's utility in developing antioxidant therapies or as a protective agent against oxidative stress (Kausar et al., 2019).

Enzyme Inhibition

In their work, Ahmad, Rathish, Bano, Alam, and Javed (2010) synthesized a series of sulfonamide derivatives and tested them for anti-cancer, anti-inflammatory, and antimicrobial actions, including enzyme inhibition capabilities. Their research indicates the compound's potential in targeted therapies against specific enzymes involved in disease processes (Ahmad, Rathish, Bano, Alam, & Javed, 2010).